Cas no 1094454-64-4 ()
structure
Product Name:
CAS No:1094454-64-4
MF:C8H7N5
MW:173.174679994583
CID:6770454
PubChem ID:43134524
Update Time:2024-03-03
Chemical and Physical Properties
Names and Identifiers
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- Inchi: 1S/C8H7N5/c9-8-12-7(5-11-13-8)6-2-1-3-10-4-6/h1-5H,(H2,9,12,13)
- InChI Key: IJTATPRPGVVNJQ-UHFFFAOYSA-N
- SMILES: N1C(N)=NN=CC=1C1C=NC=CC=1
Computed Properties
- Exact Mass: 173.07014524g/mol
- Monoisotopic Mass: 173.07014524g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 77.6Ų
Pricemore >>
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| 1PlusChem | 1P027XG3-50mg |
5-(pyridin-3-yl)-1,2,4-triazin-3-amine |
1094454-64-4 | 95% | 50mg |
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| 1PlusChem | 1P027XG3-100mg |
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1094454-64-4 | 95% | 100mg |
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| 1PlusChem | 1P027XG3-250mg |
5-(pyridin-3-yl)-1,2,4-triazin-3-amine |
1094454-64-4 | 95% | 250mg |
$664.00 | 2023-12-26 | |
| 1PlusChem | 1P027XG3-500mg |
5-(pyridin-3-yl)-1,2,4-triazin-3-amine |
1094454-64-4 | 95% | 500mg |
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| 1PlusChem | 1P027XG3-1g |
5-(pyridin-3-yl)-1,2,4-triazin-3-amine |
1094454-64-4 | 95% | 1g |
$1281.00 | 2023-12-26 | |
| 1PlusChem | 1P027XG3-2.5g |
5-(pyridin-3-yl)-1,2,4-triazin-3-amine |
1094454-64-4 | 95% | 2.5g |
$2449.00 | 2023-12-26 | |
| 1PlusChem | 1P027XG3-5g |
5-(pyridin-3-yl)-1,2,4-triazin-3-amine |
1094454-64-4 | 95% | 5g |
$3595.00 | 2023-12-26 | |
| 1PlusChem | 1P027XG3-10g |
5-(pyridin-3-yl)-1,2,4-triazin-3-amine |
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Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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